Cas no 391674-55-8 (Benzoic acid, 3-[[(hexylamino)carbonyl]amino]-)

• Product Name: Benzoic acid, 3-[[(hexylamino)carbonyl]amino]-
• CAS No: 391674-55-8
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 1501638
• Update Time: 2024-08-24

Benzoic acid, 3-[[(hexylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[(hexylamino)carbonyl]amino]-

• Inchi： 1S/C14H20N2O3/c1-2-3-4-5-9-15-14(19)16-12-8-6-7-11(10-12)13(17)18/h6-8,10H,2-5,9H2,1H3,(H,17,18)(H2,15,16,19)
• InChI Key： JPVFCSKMBDBKCS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(NC(NCCCCCC)=O)=C1

Computed Properties

• Exact Mass: 264.1475

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 415.8±37.0 °C(Predicted)
• PSA: 78.43
• pka: 4.20±0.10(Predicted)